Cas no 874290-93-4 (4-(3-Dimethylureido)phenylboronic acid, pinacol ester)

• Product Name: 4-(3-Dimethylureido)phenylboronic acid, pinacol ester
• CAS No: 874290-93-4
• MF: C₁₅H₂₃BN₂O₃
• MW: 290.165724039078
• MDL: MFCD08689520
• CID: 719846
• Update Time: 2025-11-02

4-(3-Dimethylureido)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1,1-dimethyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 4-(3-Dimethylureido)phenylboronic acid, pinacol ester
• Urea,N,N-dimethyl-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• MDL： MFCD08689520
• Inchi： 1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)11-7-9-12(10-8-11)17-13(19)18(5)6/h7-10H,1-6H3,(H,17,19)
• InChI Key： WFCXDAQSTGDHCJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(N(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.18000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 151-155
• Boiling Point: 448.2°C at 760 mmHg
• PSA: 50.80000
• LogP: 2.15230

4-(3-Dimethylureido)phenylboronic acid, pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD230783)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-(3-Dimethylureido)phenylboronic acid, pinacol ester

Comprehensive Guide to 4-(3-Dimethylureido)phenylboronic acid, pinacol ester (CAS No. 874290-93-4)

4-(3-Dimethylureido)phenylboronic acid, pinacol ester (CAS No. 874290-93-4) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceuticals, and material science. This compound belongs to the class of arylboronates, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a dimethylurea moiety and a pinacol-protected boronic ester, enhances stability and reactivity, making it invaluable for researchers and industries.

The growing demand for boronic acid-based compounds like 4-(3-Dimethylureido)phenylboronic acid, pinacol ester is driven by their applications in drug discovery, particularly in the development of kinase inhibitors and cancer therapeutics. With the rise of targeted drug delivery and precision medicine, this compound has garnered significant attention for its role in designing bioactive molecules. Researchers frequently search for "boronic ester applications in medicine" or "Suzuki coupling reagents 2024", reflecting its relevance in cutting-edge science.

From a chemical perspective, 4-(3-Dimethylureido)phenylboronic acid, pinacol ester exhibits excellent solubility in organic solvents like THF and DMSO, facilitating its use in laboratory settings. Its pinacol ester group prevents unwanted side reactions, ensuring high yields in coupling reactions. This feature aligns with the industry's shift toward green chemistry and atom-efficient synthesis, addressing common queries such as "sustainable boron reagents" and "stable boronic acid derivatives".

Beyond pharmaceuticals, 4-(3-Dimethylureido)phenylboronic acid, pinacol ester finds applications in material science, particularly in the synthesis of organic electronic materials and polymers. Its ability to form covalent bonds with carbon-based frameworks makes it a candidate for OLEDs and conductive polymers, topics trending in searches like "boron in advanced materials". The compound's versatility also extends to sensor development, where its boronic acid group interacts selectively with diols, enabling glucose detection systems.

Market trends indicate a surge in demand for high-purity boronic esters, with CAS No. 874290-93-4 being a sought-after catalog item. Suppliers emphasize its low toxicity and compatibility with aqueous conditions, addressing concerns around "safe handling of boron compounds". As the scientific community explores AI-driven molecular design, this compound's role in combinatorial chemistry libraries is expanding, further boosting its prominence.

In summary, 4-(3-Dimethylureido)phenylboronic acid, pinacol ester (CAS No. 874290-93-4) represents a fusion of innovation and utility across multiple disciplines. Whether for drug development, advanced materials, or sustainable synthesis, its properties align with global research priorities, making it a staple in modern laboratories. For those exploring "boronic acid derivatives 2024" or "pinacol ester uses", this compound offers a compelling case study in functional molecular design.